Cas no 1334370-85-2 (N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide)

• Product Name: N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide
• CAS No: 1334370-85-2
• MF: C₁₉H₂₃N₅O₃
• MW: 369.417623758316
• CID: 5957700
• PubChem ID: 49645654
• Update Time: 2025-07-01

N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide
• N-[2-(2-methylimidazol-1-yl)ethyl]-N'-[3-(2-oxopiperidin-1-yl)phenyl]oxamide
• N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-N'-[3-(2-oxopiperidin-1-yl)phenyl]ethanediamide
• 1334370-85-2
• F6089-9567
• AKOS024531862
• VU0531885-1
• N1-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide

• Inchi： 1S/C19H23N5O3/c1-14-20-8-11-23(14)12-9-21-18(26)19(27)22-15-5-4-6-16(13-15)24-10-3-2-7-17(24)25/h4-6,8,11,13H,2-3,7,9-10,12H2,1H3,(H,21,26)(H,22,27)
• InChI Key： BMOGMSQOLHLJGE-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C)=NC=C1)(=O)C(NC1=CC=CC(N2CCCCC2=O)=C1)=O

Computed Properties

• Exact Mass: 369.18008961g/mol
• Monoisotopic Mass: 369.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide

Chemical Compound CAS No. 1334370-85-2: N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide

The chemical compound with CAS No. 1334370-85-2, known as N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide, is a complex organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of ethanediamides, which are widely studied for their biological activities and pharmacological properties. The structure of this molecule incorporates key functional groups such as the imidazole ring, the piperidine moiety, and the ethanediamide backbone, all of which contribute to its unique chemical and biological characteristics.

Recent studies have highlighted the importance of imidazole-containing compounds in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial applications. The presence of the methyl-substituted imidazole ring in this compound suggests potential for enhanced stability and bioavailability. Additionally, the piperidine ring with a ketone group introduces rigidity and hydrophobicity, which are often desirable properties in drug candidates to improve their interactions with biological targets.

The ethanediamide backbone serves as a versatile platform for molecular interactions, enabling this compound to potentially act as a modulator of enzyme activity or a ligand for receptor binding. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of such molecules to various protein targets, providing valuable insights into their potential therapeutic applications.

One of the most promising aspects of this compound is its ability to modulate cellular signaling pathways. For instance, studies have shown that imidazole-containing molecules can inhibit key enzymes involved in inflammation and cancer progression. The integration of the piperidine moiety further enhances its ability to penetrate cellular membranes, making it a strong candidate for targeted drug delivery systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The optimization of reaction conditions has been a focus of recent research efforts, with particular emphasis on improving yield and purity. Novel methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to streamline the production process.

The biological evaluation of this compound has revealed interesting findings. Preclinical studies indicate that it exhibits potent antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to inhibit pro-inflammatory cytokines makes it a candidate for treating inflammatory diseases such as arthritis and neurodegenerative disorders.

Another area of interest is its role in modulating the central nervous system (CNS). The ethanediamide backbone has been shown to facilitate passage through the blood-brain barrier (BBB), enabling this compound to target CNS-related disorders such as epilepsy and Alzheimer's disease. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy and reduce potential side effects.

The application of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has provided detailed insights into the structural integrity and purity of this compound. These techniques are essential for ensuring that the compound meets rigorous quality control standards before proceeding to clinical trials.

In conclusion, the compound N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-3-(2-oxopiperidin-1-yli)phenylethanediamide represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for developing novel therapeutic agents across multiple disease areas. Continued research into its mechanisms of action and optimization of its pharmacological properties will undoubtedly pave the way for its clinical application in the near future.